Cas no 2228593-78-8 (tert-butyl N-[1-(2-bromo-5-chlorophenyl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-[1-(2-bromo-5-chlorophenyl)-2-oxoethyl]carbamate
• CAS No: 2228593-78-8
• MF: C₁₃H₁₅BrClNO₃
• MW: 348.62010216713
• CID: 6529431
• PubChem ID: 165663249
• Update Time: 2025-06-30

tert-butyl N-[1-(2-bromo-5-chlorophenyl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(2-bromo-5-chlorophenyl)-2-oxoethyl]carbamate
• EN300-1875378
• 2228593-78-8

• Inchi： 1S/C13H15BrClNO3/c1-13(2,3)19-12(18)16-11(7-17)9-6-8(15)4-5-10(9)14/h4-7,11H,1-3H3,(H,16,18)
• InChI Key： WKSPZMOBZMMBJI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C=O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 346.99238g/mol
• Monoisotopic Mass: 346.99238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[1-(2-bromo-5-chlorophenyl)-2-oxoethyl]carbamate

tert-butyl N-[1-(2-bromo-5-chlorophenyl)-2-oxoethyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[1-(2-bromo-5-chlorophenyl)-2-oxoethyl]carbamate, identified by the CAS number 2228593-78-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring with bromine and chlorine substituents. The presence of these functional groups and substituents makes this compound a valuable tool in modern chemical synthesis and research.

Recent studies have highlighted the importance of tert-butyl N-[1-(2-bromo-5-chlorophenyl)-2-oxoethyl]carbamate in the development of advanced materials and pharmaceuticals. The bromine and chlorine substituents on the phenyl ring contribute to the compound's unique electronic properties, making it an ideal candidate for applications in drug design and material science. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, where its structural complexity plays a crucial role in achieving desired pharmacokinetic profiles.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions and carbamate formation. The use of tert-butyl groups as protecting agents has been well-documented, and their application in this compound ensures stability during intermediate steps. The 2-bromo-5-chlorophenyl group is introduced via electrophilic aromatic substitution, followed by oxidation to form the 2-oxoethyl group. This sequence of reactions demonstrates the versatility of this compound in organic synthesis.

The structural features of tert-butyl N-[1-(2-bromo-5-chlorophenyl)-2-oxoethyl]carbamate also make it a promising candidate for catalytic applications. Recent advancements in asymmetric catalysis have shown that compounds with similar structures can act as chiral auxiliaries, enabling the synthesis of enantiomerically enriched products. This opens up new avenues for its use in the production of fine chemicals and chiral pharmaceuticals.

Moreover, the compound's compatibility with various reaction conditions has been extensively studied. Its ability to undergo both nucleophilic and electrophilic reactions makes it a versatile building block in organic chemistry. For instance, the carbamate group can be readily cleaved under specific conditions to release active intermediates, which can then be used in subsequent reactions to form more complex structures.

In conclusion, tert-butyl N-[1-(2-bromo-5-chlorophenyl)-2-oxoethyl]carbamate (CAS No: 2228593-78-8) stands out as a critical compound in contemporary chemical research. Its unique structure, combined with its reactivity and versatility, positions it as an essential tool for advancing scientific discovery across multiple disciplines. As research continues to uncover new applications for this compound, its role in shaping future innovations in chemistry is expected to grow significantly.